3-[[(1-Ethylpyrazol-3-yl)amino]methyl]benzenesulfonyl fluoride

• IUPAC Name: 3-[[(1-ethylpyrazol-3-yl)amino]methyl]benzenesulfonyl fluoride
• InChI: InChI=1S/C12H14FN3O2S/c1-2-16-7-6-12(15-16)14-9-10-4-3-5-11(8-10)19(13,17)18/h3-8H,2,9H2,1H3,(H,14,15)
• InChI Key: ASNLSYZIPQMAPJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)NCC2=CC(=CC=C2)S(=O)(=O)F
• Molecular Formula: C12H14FN3O2S
• Molecular Weight: 283.32 g/mol
• CAS No.: 2418711-18-7

Description

3-[[(1-Ethylpyrazol-3-yl)amino]methyl]benzenesulfonyl fluoride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as E64d and is a potent inhibitor of cysteine proteases.

Mechanism of Action

E64d acts as an irreversible inhibitor of cysteine proteases by reacting with the active site cysteine residue of the enzyme. This reaction forms a covalent bond between E64d and the cysteine residue, which prevents the enzyme from functioning properly.
Biochemical and Physiological Effects:
E64d has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the degradation of proteins in cells, which can lead to the accumulation of misfolded or damaged proteins. This can have implications in diseases such as Alzheimer's disease and other neurodegenerative disorders. E64d has also been shown to inhibit the replication of certain viruses by inhibiting the activity of viral cysteine proteases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using E64d in lab experiments is its potency as a cysteine protease inhibitor. This allows for the specific inhibition of these enzymes without affecting other cellular processes. However, one limitation of using E64d is its irreversible nature, which can make it difficult to study the effects of cysteine protease inhibition over a longer period of time.

Future Directions

There are several potential future directions for research involving E64d. One area of interest is the development of E64d analogs that can selectively target specific cysteine proteases. Another area of interest is the use of E64d in combination with other drugs to treat diseases such as cancer and viral infections. Additionally, further research is needed to fully understand the biochemical and physiological effects of E64d and its potential implications in disease.

Synthesis Methods

The synthesis of E64d involves the reaction of 1-ethylpyrazole-3-carboxylic acid with thionyl chloride to form 1-ethylpyrazole-3-sulfonyl chloride. This intermediate is then reacted with 4-(aminomethyl)benzenesulfonyl fluoride to form E64d.

Scientific Research Applications

E64d has been extensively studied for its potential applications in various fields of scientific research. It has been shown to be a potent inhibitor of cysteine proteases, which are enzymes that play a critical role in various cellular processes such as protein degradation, apoptosis, and antigen processing. E64d has been used in studies to investigate the role of cysteine proteases in various diseases such as cancer, Alzheimer's disease, and viral infections.